Cas no 1260592-33-3 ((2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid)

• Product Name: (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid
• CAS No: 1260592-33-3
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 4743102
• Update Time: 2025-06-11

(2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• AB34707
• (S)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-4-PYRIDIN-3-YL-BUTYRIC ACID
• 3-Pyridinebutanoic acid,
• A-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (
• AS)-
• (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid

• Inchi： 1S/C24H22N2O4/c27-23(28)22(12-11-16-6-5-13-25-14-16)26-24(29)30-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-10,13-14,21-22H,11-12,15H2,(H,26,29)(H,27,28)/t22-/m0/s1
• InChI Key： QUWMTZAPSYLMSZ-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC1C=NC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 576
• Topological Polar Surface Area: 88.5

Additional information on (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid

(2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid (CAS No. 1260592-33-3)

(2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid (CAS No. 1260592-33-3) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Pic, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and other biomolecules. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal.

The pyridine moiety in the structure of (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid imparts unique chemical and biological properties, making it an attractive building block for the development of novel therapeutics and research tools. The presence of the pyridine ring enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating their activity.

Recent advancements in the field of medicinal chemistry have highlighted the potential of (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid in the design of prodrugs and targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized to enhance the solubility and bioavailability of poorly soluble drugs. The Fmoc protecting group ensures that the active moiety remains stable during synthesis and storage, while the pyridine ring facilitates targeted delivery to specific cellular compartments.

In addition to its applications in drug development, (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid has been extensively studied for its role in protein engineering and structural biology. Researchers at the University of California, San Francisco, have utilized this compound to create stable peptide libraries for high-throughput screening of protein-protein interactions. The ability to precisely control the conformation and reactivity of peptides using Fmoc protection has led to significant advancements in understanding complex biological systems.

The synthetic route for (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid involves several well-established steps, including the coupling of L-pipecolic acid with Fmoc chloride and subsequent functionalization with pyridine derivatives. The high yield and purity achieved through these methods make this compound readily available for both academic research and industrial applications.

From a safety perspective, (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that all chemicals should be handled with care to prevent exposure and ensure compliance with regulatory guidelines.

In conclusion, (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-pyridinyl)butanoic acid (CAS No. 1260592-33-3) is a valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and biotechnology. Its unique structural features and functional versatility make it an essential tool for researchers aiming to advance our understanding of biological processes and develop innovative therapeutic strategies.